7-O-Acetyl Ursodeoxycholic Acid Methyl Ester
7-O-Acetyl Ursodeoxycholic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
75672-24-1
VCID:
VC0033425
InChI:
InChI=1S/C27H44O5/c1-16(6-9-24(30)31-5)20-7-8-21-25-22(11-13-27(20,21)4)26(3)12-10-19(29)14-18(26)15-23(25)32-17(2)28/h16,18-23,25,29H,6-15H2,1-5H3/t16-,18+,19-,20-,21+,22+,23+,25+,26+,27-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)OC(=O)C)C
Molecular Formula:
C₂₇H₄₄O₅
Molecular Weight:
448.64
7-O-Acetyl Ursodeoxycholic Acid Methyl Ester
CAS No.: 75672-24-1
Reference Standards
VCID: VC0033425
Molecular Formula: C₂₇H₄₄O₅
Molecular Weight: 448.64
| CAS No. | 75672-24-1 |
|---|---|
| Product Name | 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester |
| Molecular Formula | C₂₇H₄₄O₅ |
| Molecular Weight | 448.64 |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-7-acetyloxy-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C27H44O5/c1-16(6-9-24(30)31-5)20-7-8-21-25-22(11-13-27(20,21)4)26(3)12-10-19(29)14-18(26)15-23(25)32-17(2)28/h16,18-23,25,29H,6-15H2,1-5H3/t16-,18+,19-,20-,21+,22+,23+,25+,26+,27-/m1/s1 |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)OC(=O)C)C |
| Synonyms | (3α,5β,7β)-7-(Acetyloxy)-3-hydroxy-cholan-24-oic Acid Methyl Ester |
| PubChem Compound | 131667481 |
| Last Modified | Nov 11 2021 |
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